Cas no 2976-74-1 (2,3-Dichlorophenoxyacetic Acid)

• Product Name: 2,3-Dichlorophenoxyacetic Acid
• CAS No: 2976-74-1
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00004299
• CID: 84550
• PubChem ID: 18105
• Update Time: 2025-06-27

2,3-Dichlorophenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenoxy)acetic acid
• 2,3-Dichlorophenoxyacetic acid
• (2,3-Dichlorophenoxy)acetic acid
• 2,3-D acid
• Aceticacid, (2,3-dichlorophenoxy)- (8CI,9CI)
• 2,3-D
• NSC 74462
• 2,3-DichlorophenoxyaceticAcid
• CS-0157213
• Acetic acid,2-(2,3-dichlorophenoxy)-
• Z65586632
• UNII-2BGK3H7ZVY
• AKOS000195250
• FT-0609575
• Acetic acid, 2-(2,3-dichlorophenoxy)-
• 2BGK3H7ZVY
• InChI=1/C8H6Cl2O3/c9-5-2-1-3-6(8(5)10)13-4-7(11)12/h1-3H,4H2,(H,11,12
• Acetic acid, (2,3-dichlorophenoxy)-
• A5520
• NS00028771
• 2,3-Dichlorophenoxyacetic acid, PESTANAL(R), analytical standard
• DTXSID70183910
• MFCD00004299
• AM808278
• EN300-1627561
• SY061618
• SCHEMBL692136
• 2976-74-1
• NSC74462
• EINECS 221-022-9
• J-017624
• NSC-74462
• CHEMBL173016
• A50578
• STR06337
• Acetic acid,3-dichlorophenoxy)-
• Acetic acid, (2,3-dichlorophenoxy)-(8CI)
• STK502389
• BBL037532
• DB-068159
• DTXCID10106401
• ALBB-000968
• Acetic acid, (2,3-dichlorophenoxy)-(8CI)(9CI)
• 2,3-Dichlorophenoxyacetic Acid

• MDL： MFCD00004299
• Inchi： 1S/C8H6Cl2O3/c9-5-2-1-3-6(8(5)10)13-4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： RBJIGQRZLITQJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC(=O)O)Cl
• BRN： 1963475

Computed Properties

• Exact Mass: 219.96900
• Monoisotopic Mass: 219.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3

Experimental Properties

• Color/Form: Not available
• Density: 1.4564 (rough estimate)
• Melting Point: 172-175 °C
• Boiling Point: 348.4 ℃ at 760 mmHg
• Flash Point: 164.5 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 46.53000
• LogP: 2.45680
• Solubility: Not available

2,3-Dichlorophenoxyacetic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：2811
• Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S37/39-S26-S45-S36/37/39-S16
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Approximately 4 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates

Additional information on 2,3-Dichlorophenoxyacetic Acid

Introduction to 2,3-Dichlorophenoxyacetic Acid (CAS No. 2976-74-1)

2,3-Dichlorophenoxyacetic Acid, with the chemical formula C₈H₅Cl₂O₃ and CAS number 2976-74-1, is a significant compound in the field of agrochemicals and pharmaceutical research. This organochlorine derivative has garnered considerable attention due to its versatile applications and the ongoing exploration of its potential benefits in modern science.

The structure of 2,3-Dichlorophenoxyacetic Acid features a phenoxyacetic acid backbone substituted with two chlorine atoms at the 2nd and 3rd positions relative to the hydroxyl group. This specific arrangement imparts unique reactivity and biological properties, making it a valuable intermediate in synthetic chemistry. The compound's solubility in polar organic solvents and water allows for its use in various formulations, enhancing its utility in both industrial and laboratory settings.

In recent years, research on 2,3-Dichlorophenoxyacetic Acid has expanded beyond its traditional role as a herbicide precursor. Studies have begun to uncover its potential in pharmaceutical applications, particularly in the development of novel therapeutic agents. The compound's ability to interact with biological targets has led scientists to investigate its role in modulating enzyme activity and cell signaling pathways.

One of the most intriguing areas of research involves the use of 2,3-Dichlorophenoxyacetic Acid as a scaffold for drug discovery. Its molecular framework allows for modifications that can enhance binding affinity to specific receptors or enzymes. For instance, derivatives of this compound have shown promise in preliminary studies as inhibitors of certain kinases involved in cancer progression. The chlorine substituents provide handles for further chemical manipulation, enabling the design of molecules with tailored pharmacological properties.

The agrochemical industry continues to leverage 2,3-Dichlorophenoxyacetic Acid for its herbicidal properties, though there is a growing emphasis on developing environmentally sustainable alternatives. Researchers are exploring ways to optimize its efficacy while minimizing ecological impact. This includes studying its degradation pathways and developing formulations that reduce persistence in soil and water systems.

Advances in computational chemistry have also contributed to a deeper understanding of 2,3-Dichlorophenoxyacetic Acid's behavior. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets, aiding in the rational design of new derivatives with improved therapeutic profiles. These computational approaches are complemented by experimental validation, ensuring that hypotheses about molecular interactions are rigorously tested.

The synthesis of 2,3-Dichlorophenoxyacetic Acid has been refined over time to achieve higher yields and purities. Modern synthetic methodologies often involve multi-step processes that incorporate green chemistry principles to reduce waste and energy consumption. Catalytic reactions and solvent-free conditions are being explored as alternatives to traditional methods, aligning with global efforts to promote sustainable chemical manufacturing.

Regulatory considerations play a crucial role in the development and use of 2,3-Dichlorophenoxyacetic Acid. Agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) impose stringent guidelines on its production and application due to potential environmental impacts. Compliance with these regulations ensures that the compound is used responsibly while maximizing its benefits for society.

Future research directions for 2,3-Dichlorophenoxyacetic Acid include exploring its potential as a chiral auxiliary in asymmetric synthesis and investigating its role in microbial biodegradation processes. The compound's structural features make it an attractive candidate for studying enzyme mechanisms and developing novel biocatalysts. Additionally, its derivatives may find applications in materials science, where precise control over molecular architecture is essential.

The interdisciplinary nature of research involving 2,3-Dichlorophenoxyacetic Acid underscores its importance across multiple scientific domains. Collaboration between chemists, biologists, pharmacologists, and environmental scientists is key to unlocking its full potential. As our understanding of this compound evolves, so too will its applications in addressing global challenges related to health, agriculture, and sustainability.